Cas no 2713-21-5 (2,4,6-Tri-p-tolylpyrylium fluoborate)

2,4,6-Tri-p-tolylpyrylium fluoborate is a pyrylium salt derivative characterized by its robust stability and reactivity as an electrophilic reagent. The compound features three p-tolyl substituents, enhancing its electron-deficient nature and making it particularly useful in organic synthesis, especially in cycloaddition and polymerization reactions. Its fluoborate counterion contributes to improved solubility in polar organic solvents while maintaining thermal stability. This reagent is valued for its role in generating cationic intermediates and as a precursor for functionalized aromatic systems. Its well-defined crystalline structure ensures consistent performance in synthetic applications, making it a reliable choice for advanced chemical research and industrial processes.

2,4,6-Tri-p-tolylpyrylium fluoborate structure

2713-21-5 structure

Product Name:2,4,6-Tri-p-tolylpyrylium fluoborate

CAS No:2713-21-5

MF:C₂₆H₂₃BF₄O

MW:438.26484131813

MDL:MFCD00972530

CID:1429428

PubChem ID:13902521

Update Time:2025-06-07

2,4,6-Tri-p-tolylpyrylium fluoborate Chemical and Physical Properties

Names and Identifiers

- Pyrylium, 2,4,6-tris(4-methylphenyl)-, tetrafluoroborate(1-)
- 2,4,6-Tri-p-tolylpyrylium tetrafluoroborate
- 2,4,6-Tri(p-tolyl)pyrylium tetrafluoroborate salt
- 2,4,6-Tris(4-methylphenyl)pyrylium;tetrafluoroborate
- E76637
- CS-0105676
- MFCD00972530
- SY353444
- SCHEMBL11689460
- 2,4,6-tris(4-methylphenyl)-1??-pyran-1-ylium tetrafluoroborate
- BS-50940
- 2,4,6-Tri-p-tolylpyrylium fluoborate
- 2713-21-5
- 2,4,6-Tri-p-tolylpyryliumtetrafluoroborate
- MDL： MFCD00972530
- Inchi： 1S/C26H23O.BF4/c1-18-4-10-21(11-5-18)24-16-25(22-12-6-19(2)7-13-22)27-26(17-24)23-14-8-20(3)9-15-23;2-1(3,4)5/h4-17H,1-3H3;/q+1;-1
- InChI Key： BWOXOWBZXLPNEN-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[O+]1C(C2C=CC(C)=CC=2)=CC(=CC=1C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 438.1778082g/mol
Monoisotopic Mass: 438.1778082g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 3
Complexity: 424
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 1

Experimental Properties

Melting Point: 298-303 °C

2,4,6-Tri-p-tolylpyrylium fluoborate Security Information

Hazardous Material transportation number：NONH for all modes of transport

2,4,6-Tri-p-tolylpyrylium fluoborate Pricemore >>

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